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Abstract

Tolfenpyrad is a broad-spectrum pyrazole insecticide and acaricide with a unique mode of

action, making it a valuable tool in crop protection and resistance management programs.[1][2]

[3] Chemically identified as 4-chloro-3-ethyl-1-methyl-N-[4-(p-tolyloxy)benzyl]pyrazole-5-

carboxamide, its primary mechanism involves the inhibition of the mitochondrial electron

transport chain (METI) at Complex I.[1][4][5] This disruption of cellular respiration leads to rapid

energy depletion, cessation of feeding, and mortality in a wide range of insect pests, including

those resistant to other insecticide classes.[2][6] This document provides a comprehensive

technical overview of Tolfenpyrad, detailing its mechanism of action, toxicological profile,

metabolic pathways, and the experimental protocols used for its evaluation, intended for

researchers and professionals in the fields of agricultural science and drug development.

Chemical and Physical Properties
Tolfenpyrad is a white, solid powder with the molecular formula C21H22ClN3O2.[5][7] Its

development as a pyrazole insecticide was pioneered by Mitsubishi Chemical Corporation.[5]

Key properties are summarized below.
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Property Value Reference

Common Name Tolfenpyrad [1]

Chemical Class Pyrazole [1][5]

IUPAC Name

4-chloro-3-ethyl-1-methyl-N-[4-

(p-tolyloxy)benzyl]pyrazole-5-

carboxamide

[1][4]

CAS Number 129558-76-5 [1][4]

Molecular Formula C21H22ClN3O2 [5][7]

Molecular Weight 383.9 g/mol [5]

Physical State White, solid powder at 20 °C [7]

Melting Point 87.8–88.2 °C [7]

Mode of Action

Mitochondrial Complex I

Electron Transport Inhibitor

(METI)

[4][8][9]

Mechanism of Action
The primary insecticidal and acaricidal activity of Tolfenpyrad stems from its potent inhibition

of cellular respiration.[6][9] It specifically targets and blocks the function of Complex I

(NADH:ubiquinone oxidoreductase) within the mitochondrial electron transport chain (ETC).[1]

[4][5]

This inhibition disrupts the transfer of electrons from NADH to ubiquinone, a critical step in the

production of ATP through oxidative phosphorylation.[2] The consequences of this blockage are

twofold:

ATP Depletion: The disruption of the ETC halts the primary process of cellular energy

production, leading to a rapid depletion of ATP. This energy crisis results in paralysis and

ultimately, the death of the insect.[10][11]
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Oxidative Stress: The blockage of Complex I leads to a leakage of electrons, which then

react with molecular oxygen to form reactive oxygen species (ROS), such as the superoxide

radical (O2-).[10][12] This increase in ROS induces oxidative stress, causing damage to vital

cellular components like lipids, proteins, and DNA.[10]

The diagram below illustrates the signaling pathway of Tolfenpyrad's action on the

mitochondrial respiratory chain.

Caption: Tolfenpyrad inhibits Complex I of the ETC, halting ATP synthesis and causing ROS
production.

Toxicological Profile
Tolfenpyrad exhibits broad-spectrum activity against various life stages (egg, larva, nymph,

and adult) of numerous insect and mite pests.[1][2][4] Its toxicity varies significantly between

target and non-target organisms.

Acute Toxicity
The acute toxicity of Tolfenpyrad is typically measured by the LD50 (lethal dose for 50% of a

population) or LC50 (lethal concentration for 50% of a population).
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Species Test Type Value Classification Reference

Rat Oral LD50
≥ 75 - 113 mg/kg

bw
Moderate [1][4]

Rat Dermal LD50 > 2000 mg/kg bw Low [1]

Rat Inhalation LC50 1.50–2.21 mg/L High [1][4]

Bobwhite Quail Oral LD50 83-87 mg/kg bw
Moderately to

Highly Toxic
[8][13]

Honey Bee Contact LD50 0.47 µ g/bee Highly Toxic [13]

Freshwater Fish Acute LC50 0.16 µg/L Very Highly Toxic [13]

Aquatic

Invertebrates
Acute EC50 1.0 µg/L Very Highly Toxic [13]

Zebrafish

(embryo)
96h-LC50

0.017 mg/L (17

µg/L)
Very Highly Toxic [14][15]

Chronic Toxicity
Chronic exposure studies are used to determine the No-Observed-Adverse-Effect Level

(NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL). The most consistent finding

across species in repeated-dose studies is a decrease in body weight and/or body weight gain.

[16]

Species Study Duration NOAEL LOAEL Reference

Rat Chronic Toxicity
0.56 mg/kg

bw/day
- [5]

Dog 1-Year Study 1 mg/kg bw/day 5 mg/kg bw/day [1][4]

Rabbit Developmental
1 mg/kg bw/day

(Maternal)

3 mg/kg bw/day

(Maternal)
[1][4]

Metabolism and Pharmacokinetics
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Studies in rats indicate that orally administered Tolfenpyrad is rapidly absorbed, with

maximum plasma concentrations reached within 2-12 hours.[1] It is widely distributed in

tissues, with higher concentrations found in the liver, kidney, and brown fat.[1][4] The

compound shows a low potential for accumulation and is extensively metabolized.[1][4]

The primary metabolic pathway involves the oxidation of the methyl group on the tolyloxy ring

to form the carboxylic acid metabolite PT-CA, which is the main metabolite found in plasma,

liver, and kidney.[5] Further metabolism includes oxidation of the ethyl group on the pyrazole

ring.[5] Excretion occurs predominantly through feces (88-93%) with a minor portion in urine (2-

3%).[1][4]
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Metabolite
Abbreviation

Chemical Name Found In Reference

PT-CA

4-[4-[(4-Chloro-3-

ethyl-1-methylpyrazol-

5-

yl)carbonylaminometh

yl]phenoxy]benzoic

acid

Rat, Plants [1][5][8]

OH-PT

4-Chloro-3-(1-

hydroxyethyl)-1-

methyl-N-[4-(p-

tolyloxy)

benzyl]pyrazole-5-

carboxamide

Rat [1]

CO-PT

3-Acetyl-4-chloro-1-

methyl-N-[4-(p-

tolyloxy)benzyl]pyrazo

le-5-carboxamide

Rat, Plants [1][8]

OH-PT-CA

4-[4-[(4-Chloro-3-(1-

hydroxyethyl)-1-

methylpyrazol-5-

yl)carbonylaminometh

yl]phenoxy]benzoic

acid

Rat [1][5]

PCA

4-Chloro-3-ethyl-1-

methylpyrazole-5-

carboxylic acid

Rat [1]

The diagram below outlines the primary metabolic transformation of Tolfenpyrad.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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